Cas no 331675-31-1 (7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione)

• Product Name: 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• CAS No: 331675-31-1
• MF: C₁₇H₂₀ClN₅O₄
• MW: 393.824802398682
• CID: 5935421
• PubChem ID: 3107955
• Update Time: 2025-07-17

7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione Chemical and Physical Properties

Names and Identifiers

• 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 7-(3-(4-Chlorophenoxy)-2-hydroxypropyl)-8-(ethylamino)-3-methyl-1H-purine-2,6(3H,7H)-dione
• 1H-Purine-2,6-dione, 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-8-(ethylamino)-3,7-dihydro-3-methyl-
• 331675-31-1
• 7-(3-(4-CL-PHENOXY)-2-HO-PR)-8-ETHYLAMINO-3-METHYL-3,7-DIHYDRO-PURINE-2,6-DIONE
• AKOS024302530
• Oprea1_474214
• F0373-0646
• Oprea1_124294
• 7-[3-(4-chlorophenoxy)-2-hydroxypropyl]-8-(ethylamino)-3-methylpurine-2,6-dione
• AKOS000578452
• EU-0037361

• Inchi： 1S/C17H20ClN5O4/c1-3-19-16-20-14-13(15(25)21-17(26)22(14)2)23(16)8-11(24)9-27-12-6-4-10(18)5-7-12/h4-7,11,24H,3,8-9H2,1-2H3,(H,19,20)(H,21,25,26)
• InChI Key： CIKMTOYMWDHAQN-UHFFFAOYSA-N
• SMILES： N1(CC(O)COC2=CC=C(Cl)C=C2)C2=C(N(C)C(=O)NC2=O)N=C1NCC

Computed Properties

• Exact Mass: 393.1203818g/mol
• Monoisotopic Mass: 393.1203818g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 27
• Rotatable Bond Count: 7
• Complexity: 545
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 109Ų

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• pka: 9.83±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines

Additional information on 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione

Comprehensive Analysis of 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 331675-31-1)

The compound 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione (CAS No. 331675-31-1) is a structurally complex purine derivative with significant potential in pharmaceutical and biochemical research. Its unique molecular architecture, featuring a purine-2,6-dione core modified with 4-chlorophenoxy and ethylamino substituents, has garnered attention for its potential applications in targeted therapies. Researchers are particularly interested in its mechanism of action, which may involve modulation of adenosine receptors or enzyme inhibition pathways.

In recent years, the demand for specialized purine derivatives like 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione has surged due to their relevance in drug discovery. This compound's hydroxypropyl and ethylamino functional groups enhance its solubility and bioavailability, making it a candidate for further preclinical studies. Its 4-chlorophenoxy moiety also suggests potential interactions with biological membranes, a topic frequently searched by pharmacologists and medicinal chemists.

The synthesis of CAS No. 331675-31-1 involves multi-step organic reactions, including nucleophilic substitutions and cyclization processes. Analytical techniques such as HPLC, NMR, and mass spectrometry are critical for verifying its purity and structural integrity. These methods align with current industry trends emphasizing rigorous quality control in fine chemical production, a subject often queried in academic and industrial forums.

From a therapeutic perspective, derivatives of 2,3,6,7-tetrahydro-1H-purine-2,6-dione have shown promise in addressing conditions linked to oxidative stress and inflammation. While 331675-31-1 itself is under investigation, its structural analogs are being explored for their neuroprotective and cardioprotective effects. This aligns with growing public interest in "next-generation small-molecule therapeutics," a frequently searched term in biomedical literature.

Environmental and stability studies of 7-3-(4-chlorophenoxy)-2-hydroxypropyl-8-(ethylamino)-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione indicate that it requires storage under inert conditions to prevent degradation. Such data are vital for laboratories handling high-value research compounds, reflecting common search queries about "chemical storage best practices." Additionally, its logP and pKa values, often calculated via computational models, are topics of interest for researchers predicting absorption-distribution properties.

In conclusion, CAS No. 331675-31-1 represents a compelling case study in modern medicinal chemistry. Its combination of a purine scaffold with strategically placed substituents offers a template for designing novel bioactive molecules. As the scientific community continues to explore its applications, this compound exemplifies the intersection of synthetic innovation and therapeutic potential—a theme increasingly highlighted in peer-reviewed journals and patent filings worldwide.